![molecular formula C7H11BrO B6235942 rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane CAS No. 2649804-46-4](/img/no-structure.png)
rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane
Overview
Description
Rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane, also known as rac-BMOH, is a chiral brominated oxabicyclic compound that has been studied extensively for its potential applications in a wide range of scientific fields. It has been found to have a number of unique properties, including its chirality, its high solubility, and its high reactivity. This compound has been studied for its use in asymmetric synthesis, its role in the development of new drugs, and its potential for use in various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane is still not fully understood. However, it is known that rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane can act as a catalyst in the Diels-Alder reaction and the Wittig reaction, and it can also act as an inhibitor in the Ullmann reaction. It is believed that rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane acts as a catalyst by forming a complex with the reactants, which then promotes the desired reaction. In addition, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane can also act as an inhibitor by forming a complex with the reactants, which then prevents the desired reaction from occurring.
Biochemical and Physiological Effects
Rac-BMOH has been studied extensively for its potential biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the body. In addition, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane has been found to be an effective inhibitor of the enzyme tyrosinase, which is involved in the regulation of melanin production in the body. Rac-BMOH has also been found to be an effective inhibitor of the enzyme cyclooxygenase, which is involved in the regulation of prostaglandin production in the body.
Advantages and Limitations for Lab Experiments
Rac-BMOH has a number of advantages and limitations for laboratory experiments. One of the main advantages of using rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane in laboratory experiments is its high solubility, which makes it easy to work with and manipulate. In addition, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane is highly reactive, which makes it ideal for use in a wide range of reactions. However, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane is also highly toxic, which can make it difficult to work with in some laboratory experiments. Furthermore, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane is also expensive, which can limit its use in some experiments.
Future Directions
The potential future directions for rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane are numerous. One potential future direction is the development of new drugs and other organic molecules using rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane as a catalyst. In addition, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane could also be used to study the structure and function of proteins, enzymes, DNA, and RNA. Furthermore, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane could also be used to study the mechanisms of various biochemical and physiological processes. Finally, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane could also be used to develop new catalysts for asymmetric synthesis.
Synthesis Methods
Rac-BMOH can be synthesized through a number of different methods, including the use of the Diels-Alder reaction, the Wittig reaction, and the Ullmann reaction. The most common method of synthesizing rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane is through the Diels-Alder reaction, which involves the reaction of a diene and a dienophile to form a cyclohexene. The Diels-Alder reaction is a highly efficient and selective method of synthesizing rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane, and it can be used to produce the compound in high yields. In addition, the Wittig reaction and the Ullmann reaction can also be used to synthesize rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane. The Wittig reaction involves the reaction of an aldehyde and a phosphonium salt to form an alkene, while the Ullmann reaction involves the reaction of an aryl halide and a copper salt to form an aryl ether.
Scientific Research Applications
Rac-BMOH has a number of potential applications in the field of scientific research. It has been used in the synthesis of various compounds, including drugs and other organic molecules. In addition, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane has been used in the development of new catalysts for asymmetric synthesis, as well as in the study of the mechanisms of various biochemical and physiological processes. Furthermore, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane has also been used in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes. Rac-BMOH has also been used in the study of the structure and function of DNA, as well as in the study of the structure and function of RNA.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane can be achieved through a multi-step process involving the protection of functional groups, formation of key intermediates, and selective functional group transformations.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a Lewis acid catalyst to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is treated with bromine in acetic acid to form the corresponding dibromide.", "Step 3: The dibromide is treated with sodium hydroxide and hydrogen peroxide to form the corresponding diol.", "Step 4: The diol is protected with a suitable protecting group, such as TBDMS.", "Step 5: The TBDMS-protected diol is treated with sodium borohydride in methanol to form the corresponding diol alcohol.", "Step 6: The diol alcohol is treated with hydrobromic acid to form the corresponding bromohydrin.", "Step 7: The bromohydrin is treated with sodium bicarbonate in diethyl ether to form the desired product, rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane." ] } | |
CAS RN |
2649804-46-4 |
Product Name |
rac-(1R,2S,4S)-2-(bromomethyl)-7-oxabicyclo[2.2.1]heptane |
Molecular Formula |
C7H11BrO |
Molecular Weight |
191.1 |
Purity |
95 |
Origin of Product |
United States |
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